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Compound of Interest

Compound Name: Cy3-PEG2-TCO4

Cat. No.: B12367924

Essential Safety and Handling Guide for Cy3-
PEG2-TCO

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Cy3-PEG2-TCO. It offers procedural guidance for the
safe use and disposal of this fluorescent labeling reagent.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Cy3-PEG2-TCO was not located, a
comprehensive hazard assessment is based on its constituent parts: a Cy3 fluorescent dye, a
polyethylene glycol (PEG) linker, and a reactive trans-cyclooctene (TCO) moiety. The primary
hazards are anticipated to be skin and eye irritation.

Recommended Personal Protective Equipment (PPE):
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Protection Type Equipment Specification

Must be worn at all times to
) Safety Goggles or a Face protect against splashes.
Eye and Face Protection )
Shield Safety glasses must meet

ANSI Z87.1 standards.[1]

Should be powder-free.
_ o Double-gloving may be

Hand Protection Nitrile or Neoprene Gloves
necessary for extended

handling.[1][2][3]

A standard lab coat is required
Body Protection Laboratory Coat to protect skin and clothing
from spills.[2][4]

Use in a well-ventilated area. A
respirator may be necessary if

Respiratory Protection Not Generally Required creating aerosols or working
with the powder outside a

fume hood.

Required in all laboratory
Foot Protection Closed-Toe Shoes settings to protect against
spills and dropped items.[2]

Safe Handling and Storage Procedures

Receiving and Storage:

Upon arrival, inspect the container for any damage. Cy3-PEG2-TCO should be stored at -20°C
in a dry, dark environment to protect it from light and moisture.[5] The TCO moiety can be
unstable over long periods, so it is best to use it promptly after receipt.[6]

Preparation for Use:
 Allow the vial to warm to room temperature before opening to prevent condensation.

» Handle the solid compound in a chemical fume hood to avoid inhalation of any fine powder.
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e When dissolving, add the solvent slowly to the vial. Cy3-PEG2-TCO is soluble in water,
DMSO, and DMF.[6]

Experimental Use:

Cy3-PEG2-TCO contains a TCO group that readily reacts with molecules containing a tetrazine
group through a click chemistry reaction.[7][8][9] This reaction is rapid and bioorthogonal,
meaning it does not interfere with biological systems.[7] The TCO moiety can be unstable in the
presence of thiols, which can cause it to isomerize to its unreactive cis-isomer.[10][11]

Disposal Plan

All materials contaminated with Cy3-PEG2-TCO, including pipette tips, tubes, and gloves,
should be treated as hazardous chemical waste.

Waste Segregation and Collection:

¢ Solid Waste: Collect all contaminated solid materials (e.g., gloves, wipes, plasticware) in a
designated, clearly labeled hazardous waste container.[12]

¢ Liquid Waste: Aqueous solutions containing Cy3-PEG2-TCO should be collected in a
separate, sealed, and clearly labeled hazardous waste container.[12][13] Do not pour
solutions down the drain.[14] The first rinse of any glassware that contained the compound
should also be collected as hazardous waste.[12]

Disposal Procedure:

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office.[13] Ensure that waste containers are properly labeled with the contents
and stored in a designated satellite accumulation area until collection.[13][15]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for safely handling and disposing of Cy3-PEG2-
TCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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